Cho-es-Lys

• Molecular Formula: C40H70N2O5
• Molecular Weight: 659.0 g/mol
• InChI: InChI=1S/C40H70N2O5/c1-28(2)13-12-14-29(3)33-18-19-34-32-17-16-30-27-31(20-22-39(30,4)35(32)21-23-40(33,34)5)47-38(44)46-26-11-7-6-10-25-45-37(43)36(42)15-8-9-24-41/h16,28-29,31-36H,6-15,17-27,41-42H2,1-5H3/t29-,31+,32+,33-,34+,35+,36+,39+,40-/m1/s1
• InChIKey: BMKIORDWUKGUON-SHBWJDGBSA-N

Cho-es-Lys: Cationic Lipid for Gene Delivery

Cho-es-Lys (also designated Chol-es-Lys or CEL) is a synthetic cationic lipid derivative comprising a cholesterol hydrophobe conjugated to an L-lysine headgroup via a carbonate ester-linked hexanediol spacer [1]. The molecule features two primary amines with experimentally determined pKa values of 10.48 and 9.46, conferring a strong cationic character at physiological pH . As a non-viral gene delivery vector, Cho-es-Lys is specifically engineered for nucleic acid complexation and intracellular delivery, and has been characterized for both plasmid DNA (pDNA) and small interfering RNA (siRNA) transfection applications in multiple cell lines [2][3].

Cationic lipid vector for pDNA transfection research

siRNA delivery studies in multiple cell lines

Lysine headgroup supports membrane disruption and endosomal escape

Reference compound for headgroup-dependent library screening

• [1] Sheng R, Luo T, Zhu Y, Li H, Sun J, Chen S, Sun W, Cao A. Cholesterol-based cationic lipids for gene delivery: contribution of molecular structure factors to physico-chemical and biological properties. Colloids Surf B Biointerfaces. 2014 Apr 1;116:32-40. View Source
• [2] Ma X, Wang X, Liu Y, Chen Y, Wu Y, Chen Y, Liu Y, Li L, Du L, Chen H, Shen Y, Huang Y. Microfluidic-Based Cationic Cholesterol Lipid siRNA Delivery Nanosystem: Highly Efficient In Vitro Gene Silencing and the Intracellular Behavior. Int J Mol Sci. 2022 Apr 3;23(7):3999. View Source
• [3] GlpBio. Cho-es-Lys Product Page. View Source

Cho-es-Lys vs. Generic Cationic Lipids

Cho-es-Lys differentiates itself from broader classes of cationic lipids through its specific lysine-based headgroup chemistry and cholesterol-derived lipophilic domain. While many cationic lipids can electrostatically condense nucleic acids, Cho-es-Lys exhibits a distinct combination of pDNA binding affinity, lipoplex size control, membrane disruption capacity, and serum-tolerant siRNA silencing efficiency that is not uniformly shared by analogs bearing alternative headgroups (e.g., histidine-based Cho-es/et-His) or conventional commercial reagents (e.g., Lipofectamine 2000, bPEI-25k) [1][2]. Simple substitution with an in-class cationic lipid without head-to-head comparative data risks substantial loss in transfection performance, altered cytotoxicity profiles, and unpredictable endosomal escape kinetics [1].

Risk Factor

Substitution Concern

Headgroup chemistry

Histidine analogs may not replicate lysine-dependent membrane disruption

Transfection reagent class

Commercial lipid reagents may underperform in siRNA silencing under serum

Polymeric vector toxicity

bPEI-based vectors may exhibit higher cytotoxicity that limits use in sensitive models

• [1] Sheng R, Luo T, Zhu Y, Li H, Sun J, Chen S, Sun W, Cao A. Cholesterol-based cationic lipids for gene delivery: contribution of molecular structure factors to physico-chemical and biological properties. Colloids Surf B Biointerfaces. 2014 Apr 1;116:32-40. View Source
• [2] Ma X, Wang X, Liu Y, Chen Y, Wu Y, Chen Y, Liu Y, Li L, Du L, Chen H, Shen Y, Huang Y. Microfluidic-Based Cationic Cholesterol Lipid siRNA Delivery Nanosystem: Highly Efficient In Vitro Gene Silencing and the Intracellular Behavior. Int J Mol Sci. 2022 Apr 3;23(7):3999. View Source

Cho-es-Lys: Head-to-Head Performance

Transfection Efficiency vs. bPEI-25k

In a systematic headgroup comparison study, the lysine-bearing cholesterol lipid Cho-es/et-Lys demonstrated luciferase gene transfection efficiency that approached the level of branched polyethylenimine (bPEI-25k), a widely recognized polymeric gold standard for in vitro transfection [1]. This performance benchmark is notable because lipid-based vectors typically exhibit lower transfection efficiency than polymeric counterparts, yet Cho-es-Lys narrows this gap substantially.

Transfection vs. bPEI-25k

Direct comparison

Approached bPEI-25k benchmark (no numerical fold-change reported)

Reported transfection efficiency context

Luciferase assay; COS-7 cells; lipid:pDNA lipoplexes

Evidence Dimension	Luciferase gene transfection efficiency
Target Compound Data	Transfection level approaching bPEI-25k (reported as 'almost reached')
Comparator Or Baseline	bPEI-25k (25 kDa branched polyethylenimine, gold standard polymeric transfection reagent)
Quantified Difference	Near-equivalent transfection efficiency (qualitative benchmark; no numerical fold-change reported)
Conditions	In vitro luciferase reporter gene assay in COS-7 cells; lipid:pDNA lipoplexes

Why This Matters

Researchers seeking to replace cytotoxic polymeric vectors (e.g., bPEI) with a biodegradable lipid alternative can select Cho-es-Lys with minimal sacrifice in transfection potency.

• [1] Sheng R, Luo T, Zhu Y, Li H, Sun J, Chen S, Sun W, Cao A. Cholesterol-based cationic lipids for gene delivery: contribution of molecular structure factors to physico-chemical and biological properties. Colloids Surf B Biointerfaces. 2014 Apr 1;116:32-40. View Source

pDNA Binding Affinity: Lysine vs. Histidine

Gel electrophoresis retardation assays revealed that Cho-es/et-Lys lipids exhibit approximately 2.5-fold higher pDNA binding affinity compared to their histidine headgroup-bearing counterparts (Cho-es/et-His) at equivalent N/P ratios [1]. This enhanced affinity correlates directly with the higher positive charge density conferred by the dual primary amines of the lysine headgroup (pKa values 10.48 and 9.46) .

pDNA Binding Affinity

Direct comparison

~2.5-fold higher vs. histidine headgroup

Supports pDNA compaction efficiency context

Electrophoretic mobility shift; varying N/P ratios

Evidence Dimension	pDNA binding affinity (electrophoretic mobility shift assay)
Target Compound Data	Complete pDNA retardation at lower N/P ratios; approximately 2.5-fold higher binding affinity
Comparator Or Baseline	Cho-es/et-His (cholesterol-histidine conjugate with same linker chemistry)
Quantified Difference	~2.5-fold higher binding affinity for lysine vs. histidine headgroup
Conditions	Agarose gel electrophoresis; pDNA complexation at varying N/P ratios

Why This Matters

Superior pDNA binding affinity enables more efficient nucleic acid payload compaction and protection, reducing the lipid quantity required per transfection and minimizing potential lipid-associated cytotoxicity.

• [1] Sheng R, Luo T, Zhu Y, Li H, Sun J, Chen S, Sun W, Cao A. Cholesterol-based cationic lipids for gene delivery: contribution of molecular structure factors to physico-chemical and biological properties. Colloids Surf B Biointerfaces. 2014 Apr 1;116:32-40. View Source

siRNA Silencing Efficiency vs. Lipofectamine 2000

Microfluidic-assembled CEL/siRNA nanocomplexes achieved luciferase gene silencing efficiencies of 74-98% in H1299-Luc cells under serum-free conditions, representing a 15-30 fold improvement over the commercial benchmark Lipofectamine 2000 control group [1]. Even under low-serum conditions (10% FBS), silencing efficiencies remained robust at 80-87%, surpassing Lipofectamine 2000 (55%) [1].

siRNA Silencing

Direct comparison

15–30× higher vs. Lipofectamine 2000 (serum-free); 1.45–1.58× at 10% serum

Supports siRNA knockdown assay context

H1299-Luc cells; microfluidic assembly; 100 nM siRNA

Evidence Dimension	siRNA-mediated luciferase gene silencing efficiency
Target Compound Data	74-98% silencing (serum-free); 80-87% silencing (10% serum); N/P ratios 10-20
Comparator Or Baseline	Lipofectamine 2000 (commercial cationic lipid transfection reagent)
Quantified Difference	15-30x higher silencing efficiency (serum-free); 1.45-1.58x higher at 10% serum (80-87% vs. 55%)
Conditions	H1299-Luc and HeLa-Luc cells; siRNA concentration 100 nM; microfluidic nanocomplex preparation

Why This Matters

For researchers conducting RNAi experiments requiring high knockdown efficiency, Cho-es-Lys offers a substantial performance upgrade over widely used commercial lipid reagents, particularly in serum-free or low-serum culture conditions.

• [1] Ma X, Wang X, Liu Y, Chen Y, Wu Y, Chen Y, Liu Y, Li L, Du L, Chen H, Shen Y, Huang Y. Microfluidic-Based Cationic Cholesterol Lipid siRNA Delivery Nanosystem: Highly Efficient In Vitro Gene Silencing and the Intracellular Behavior. Int J Mol Sci. 2022 Apr 3;23(7):3999. View Source

Cytotoxicity vs. bPEI-25k

The cationic lipid CEL (Cho-es-Lys) demonstrated cytotoxicity approximately 10-fold lower than that of bPEI-25k, with IC50 values of 58.57 µg/mL in H1299-Luc cells and 74.59 µg/mL in HeLa-Luc cells [1]. Notably, cell proliferation activity remained robust at concentrations below 55 µg/mL, a range well above typical transfection working concentrations [1]. This favorable safety profile is attributed to the natural L-lysine headgroup design [1].

Cytotoxicity vs. bPEI-25k

Cross-study comparable

IC50 58.57 µg/mL (H1299-Luc), 74.59 µg/mL (HeLa-Luc); ~10-fold lower than bPEI-25k

Cytotoxicity endpoint context; supports biocompatibility review

MTT assay; 24–48 h exposure

Evidence Dimension	Cytotoxicity (IC50, MTT assay)
Target Compound Data	IC50 = 58.57 µg/mL (H1299-Luc); IC50 = 74.59 µg/mL (HeLa-Luc)
Comparator Or Baseline	bPEI-25k (25 kDa branched polyethylenimine)
Quantified Difference	~10-fold lower cytotoxicity for CEL vs. bPEI-25k
Conditions	24-48 hour exposure; MTT viability assay in H1299-Luc and HeLa-Luc cells

Why This Matters

For in vivo applications and sensitive primary cell transfections, the substantially reduced cytotoxicity of Cho-es-Lys relative to polymeric alternatives provides a critical safety margin and broader experimental window.

• [1] Ma X, Wang X, Liu Y, Chen Y, Wu Y, Chen Y, Liu Y, Li L, Du L, Chen H, Shen Y, Huang Y. Microfluidic-Based Cationic Cholesterol Lipid siRNA Delivery Nanosystem: Highly Efficient In Vitro Gene Silencing and the Intracellular Behavior. Int J Mol Sci. 2022 Apr 3;23(7):3999. View Source

Membrane Disruption and Endosomal Escape

In erythrocyte hemolysis assays used as a surrogate for endosomal membrane disruption capacity, Cho-es/et-Lys lipids exhibited markedly higher hemolytic activity than Cho-es/et-His lipids bearing histidine headgroups [1]. This enhanced membrane-perturbing capability is essential for facilitating endosomal escape of nucleic acid cargo, a rate-limiting step in non-viral gene delivery [1].

Membrane Disruption

Direct comparison

Markedly higher hemolytic activity than histidine-headgroup analog

Supports endosomal escape mechanism studies

Erythrocyte hemolysis assay; pH 7.4 and 5.5

Evidence Dimension	Membrane disruption capacity (erythrocyte hemolysis assay)
Target Compound Data	Significantly higher hemolytic activity (quantified as % hemoglobin release relative to Triton X-100 control)
Comparator Or Baseline	Cho-es/et-His (histidine headgroup cholesterol lipid)
Quantified Difference	Substantially higher membrane lysis for lysine vs. histidine headgroup (no numerical fold-change provided in abstract)
Conditions	In vitro erythrocyte hemolysis assay at pH 7.4 and pH 5.5 (endosomal pH)

Why This Matters

Effective endosomal escape directly translates to higher cytosolic nucleic acid bioavailability and ultimately superior transfection outcomes; Cho-es-Lys provides a mechanistic advantage over histidine-based analogs.

• [1] Sheng R, Luo T, Zhu Y, Li H, Sun J, Chen S, Sun W, Cao A. Cholesterol-based cationic lipids for gene delivery: contribution of molecular structure factors to physico-chemical and biological properties. Colloids Surf B Biointerfaces. 2014 Apr 1;116:32-40. View Source

Cho-es-Lys: Optimal Use Cases

High-Efficiency pDNA Transfection with Lipid Biocompatibility

Cho-es-Lys is ideally suited for pDNA transfection workflows where high efficiency is required but the cytotoxicity of polymeric vectors (e.g., bPEI-25k) is prohibitive. Its transfection efficiency approaches the gold standard polymer benchmark while maintaining the favorable biodegradability profile of a cholesterol-lipid conjugate [1]. This makes it a strategic choice for sensitive cell lines, primary cells, or in vivo gene delivery applications where polymer-associated toxicity must be avoided without compromising transgene expression levels [1].

Helper Lipid-Free siRNA Nanoparticle Formulation

Cho-es-Lys enables 'helper lipid-free' siRNA nanocarrier formulation, forming stable 100-200 nm nanocomplexes with siRNA via microfluidic assembly [2]. The resulting nanoparticles achieve 74-98% gene silencing efficiency under serum-free conditions and 80-87% in low serum (10% FBS), outperforming Lipofectamine 2000 by 15-30 fold [2]. This positions Cho-es-Lys as a superior alternative for in vitro RNAi screening, target validation studies, and preclinical siRNA therapeutic development where robust knockdown in the presence of residual serum proteins is essential [2].

Mechanistic Studies of Endosomal Escape

The well-characterized membrane disruption capacity of Cho-es-Lys, conferred by its lysine headgroup, makes it a valuable tool for investigating endosomal escape mechanisms in non-viral gene delivery [1]. Researchers studying structure-activity relationships (SAR) of cationic lipid vectors can use Cho-es-Lys as a benchmark lysine-based scaffold, comparing its erythrocyte hemolysis activity and intracellular trafficking kinetics against histidine-based (Cho-es/et-His) or other headgroup variants to elucidate design principles for improved endosomal release [1].

Lipid Library Screening for Headgroup-Dependent Transfection

Cho-es-Lys serves as a critical reference compound in cholesterol-based cationic lipid libraries, particularly when screening headgroup-dependent performance. Head-to-head data demonstrate that lysine-bearing Cho-es/et-Lys provides ~2.5-fold higher pDNA binding affinity, larger lipoplex size, higher surface charge, and enhanced membrane disruption compared to histidine-bearing analogs [1]. Inclusion of Cho-es-Lys in lipid screening panels enables rapid identification of headgroup contributions to transfection phenotype and facilitates rational selection of optimal lipid candidates for specific nucleic acid payloads and target cell types [1].

Application

Selection Property

Validation Focus

pDNA transfection in sensitive cell models

Lipid biocompatibility profile

Transfection outcome and cytotoxicity endpoint benchmarking

Helper lipid-free siRNA nanocarrier formulation

Serum-tolerant silencing capacity

Knockdown efficiency in serum-containing media

Endosomal escape mechanistic studies

Membrane disruption activity

Hemolysis and intracellular trafficking endpoints

Lipid library screening for headgroup-dependent SAR

Lysine-headgroup benchmark binding affinity

pDNA binding and lipoplex characterization assays

• [1] Sheng R, Luo T, Zhu Y, Li H, Sun J, Chen S, Sun W, Cao A. Cholesterol-based cationic lipids for gene delivery: contribution of molecular structure factors to physico-chemical and biological properties. Colloids Surf B Biointerfaces. 2014 Apr 1;116:32-40. View Source
• [2] Ma X, Wang X, Liu Y, Chen Y, Wu Y, Chen Y, Liu Y, Li L, Du L, Chen H, Shen Y, Huang Y. Microfluidic-Based Cationic Cholesterol Lipid siRNA Delivery Nanosystem: Highly Efficient In Vitro Gene Silencing and the Intracellular Behavior. Int J Mol Sci. 2022 Apr 3;23(7):3999. View Source